Cas no 6089-12-9 (1-Butanol, 3-bromo-)

1-Butanol, 3-bromo- structure
1-Butanol, 3-bromo- structure
Product Name:1-Butanol, 3-bromo-
CAS No:6089-12-9
MF:C4H9BrO
MW:153.017660856247
CID:1623436
PubChem ID:14726789
Update Time:2025-09-27

1-Butanol, 3-bromo- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanol, 3-bromo-
    • 3-Bromo-1-butanol
    • 6089-12-9
    • MFCD20621401
    • 3-bromo-butan-1-ol
    • SY345426
    • G66111
    • SCHEMBL1109905
    • 3-bromobutan-1-ol
    • Inchi: 1S/C4H9BrO/c1-4(5)2-3-6/h4,6H,2-3H2,1H3
    • InChI Key: ZVWPDURJKLPNAL-UHFFFAOYSA-N
    • SMILES: BrC(C)CCO

Computed Properties

  • Exact Mass: 151.98367
  • Monoisotopic Mass: 151.98368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 30.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

1-Butanol, 3-bromo- Pricemore >>

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